M-31850

• CAS: 281224-40-6
• Molecular Formula: C28H21N3O4
• Molecular Weight: 463.5 g/mol
• InChI: InChI=1S/C28H21N3O4/c32-25-19-9-1-5-17-6-2-10-20(23(17)19)26(33)30(25)15-13-29-14-16-31-27(34)21-11-3-7-18-8-4-12-22(24(18)21)28(31)35/h1-12,29H,13-16H2
• InChIKey: UPLUIYHKSADQOZ-UHFFFAOYSA-N

M-31850 Competitive β-Hexosaminidase Inhibitor Overview

M-31850, also known as symmetrical bis-naphthalimide, is a potent, selective, and competitive inhibitor of β-hexosaminidase (Hex), a glycosyl hydrolase family 20 enzyme [1]. It acts as a pharmacological chaperone, specifically stabilizing mutant Hex A in models of GM2 gangliosidosis [2]. Its well-defined, non-carbohydrate chemical structure is available in high purity from multiple commercial suppliers .

Lysosomal β-hexosaminidase competitive inhibitor (HexA/HexB)

Non-carbohydrate naphthalimide scaffold for medicinal chemistry optimization

Reported pharmacological chaperone activity in patient-derived lysosomal disease cell models

• [1] Tropak, M. B., et al. (2007). High-throughput screening for human lysosomal β-N-Acetyl hexosaminidase inhibitors acting as pharmacological chaperones. Chemistry & Biology, 14(2), 153-164. View Source
• [2] Liu, T., et al. (2014). A crystal structure-guided rational design switching non-carbohydrate inhibitors' specificity between two β-GlcNAcase homologs. Scientific Reports, 4, 6188. View Source

M-31850 vs. Generic Inhibitors: Why It Cannot Be Substituted

The β-hexosaminidase inhibitor class encompasses a wide range of chemical scaffolds with vastly different potencies, selectivity profiles, and mechanisms of action. Compounds like NGT are picomolar inhibitors but exhibit minimal selectivity between isozymes [1]. Others, such as M-22971, are weaker and less selective for the human enzyme [1]. Crucially, the ability to act as a pharmacological chaperone—stabilizing a mutant protein rather than merely inhibiting it—is a rare, compound-specific property not shared by all Hex inhibitors [2]. Selecting M-31850 over a generic analog is essential when research requires specific, competitive human Hex inhibition with a proven chaperone function.

Inhibitory mechanism

Competitive inhibition at the active site may not be reproduced by non-competitive or irreversible inhibitors from other chemical series.

Isoenzyme selectivity

HexA/HexB selectivity profiles vary across inhibitor classes; cross-class substitution may alter target engagement.

Chaperone function

Pharmacological chaperone activity is scaffold-dependent and not a class-wide property; it may not transfer to alternative β-hexosaminidase inhibitors.

• [1] Tropak, M. B., et al. (2007). High-throughput screening for human lysosomal β-N-Acetyl hexosaminidase inhibitors acting as pharmacological chaperones. Chemistry & Biology, 14(2), 153-164. View Source
• [2] Tropak, M. B., et al. (2007). High-throughput screening for human lysosomal β-N-Acetyl hexosaminidase inhibitors acting as pharmacological chaperones. Chemistry & Biology, 14(2), 153-164. View Source

M-31850 Quantitative Evidence & Head-to-Head Comparisons

Potency vs. Synthetic Accessibility: Comparison with Unsymmetrical Dyad 7a

M-31850 demonstrates a significant and quantifiable selectivity for human β-hexosaminidase (hHex) isozymes over non-human homologs. In a comparative panel, it potently inhibits human Hex A and Hex B with IC50 values of 6.0 µM and 3.1 µM, respectively [1]. In stark contrast, its activity against Jack Bean Hex (JBHex) and bacterial Hex from Streptomyces plicatus (SpHex) is dramatically weaker, with IC50 values of 280 µM and >500 µM, respectively [1]. This represents a >90-fold and >160-fold reduction in potency relative to its primary human targets. Furthermore, it shows no inhibition (NI) of SmHex or hOGN up to concentrations of 0.3 mM and 1.0 mM [2].

Potency vs. dyad 7a

Head-to-head

M-31850 Ki = 0.8 ± 0.1 µM; unsymmetrical dyad 7a Ki = 0.63 µM (human β-hexosaminidase)

Reported comparative potency context for assay calibration

7a is a custom derivative; M-31850 provides a commercially available reference standard

Evidence Dimension	Inhibitory Potency (IC50/Ki)
Target Compound Data	IC50: 6.0 µM (hHexA), 3.1 µM (hHexB); Ki: 0.8 µM (placental Hex)
Comparator Or Baseline	IC50: 280 µM (JBHex), >500 µM (SpHex); NI up to 0.3 mM (SmHex), 1.0 mM (hOGN)
Quantified Difference	>90-fold selectivity for hHexA/B over JBHex; >160-fold selectivity over SpHex
Conditions	Cell-free enzyme assays using MUG (4-methylumbelliferyl-2-acetamido-2-deoxy-β-D-glucopyranoside) substrate [2].

Why This Matters

This high degree of selectivity ensures that in complex biological systems or mixed lysates, M-31850 will primarily engage its intended human target, minimizing off-target effects on non-human or unrelated glycosidases, which is critical for data interpretation.

• [1] Tropak, M. B., et al. (2007). High-throughput screening for human lysosomal β-N-Acetyl hexosaminidase inhibitors acting as pharmacological chaperones. Chemistry & Biology, 14(2), 153-164. View Source
• [2] Tropak, M. B., et al. (2007). High-throughput screening for human lysosomal β-N-Acetyl hexosaminidase inhibitors acting as pharmacological chaperones. Chemistry & Biology, 14(2), 153-164. View Source

HexB vs. HexA Isoenzyme Selectivity Profile

M-31850's mechanism of action is definitively characterized as classic competitive inhibition. Kinetic analysis shows that in the presence of increasing concentrations of M-31850, the Michaelis constant (Km) for the MUG substrate increases significantly, while the maximum velocity (Vmax) remains unchanged [1]. This is a hallmark of a substrate-competitive inhibitor, distinguishing it from non-competitive or allosteric inhibitors that would alter Vmax. The inhibition constant (Ki) derived from this analysis is 0.8 μM, further quantifying its high affinity for the active site [1].

HexB/HexA selectivity

Reported

~1.94-fold selective for HexB (IC₅₀ 3.1 µM) over HexA (6.0 µM)

Isoenzyme selectivity informs target-engagement strategy

Purified recombinant isoenzymes; broader glycosidase inhibitor profiles differ

Evidence Dimension	Inhibition Mechanism
Target Compound Data	Increases Km, Vmax is unaffected; Ki = 0.8 μM
Comparator Or Baseline	Hypothetical non-competitive or allosteric inhibitor (would decrease Vmax without affecting Km)
Quantified Difference	Ki = 0.8 μM (Competitive)
Conditions	Michaelis-Menten kinetics analysis using human placental Hexosaminidase and MUG substrate [1].

Why This Matters

Understanding the precise mode of inhibition is crucial for experimental design, especially for in-cell assays and potential therapeutic applications. A competitive inhibitor like M-31850 can be displaced by high substrate concentrations, a key consideration that does not apply to allosteric inhibitors.

• [1] Tropak, M. B., et al. (2007). High-throughput screening for human lysosomal β-N-Acetyl hexosaminidase inhibitors acting as pharmacological chaperones. Chemistry & Biology, 14(2), 153-164. View Source

Pharmacological Chaperone Enhancement of Mutant HexA Activity

A key functional differentiation of M-31850 is its demonstrated activity as a pharmacological chaperone. In a thermal denaturation assay, the mutant Hex A enzyme (αGly269Ser) from Adult Tay-Sachs disease (ATSD) cells was rapidly inactivated at 44°C [1]. The presence of M-31850 significantly attenuated this thermal denaturation, increasing the enzyme's half-life more than two-fold compared to the DMSO control [1]. This stabilization effect was concentration-dependent and is a direct consequence of M-31850 binding to and stabilizing the mutant enzyme's native conformation [2]. This property is not shared by all Hex inhibitors and is a defining characteristic of this compound.

Chaperone activity

Head-to-head

M-31850: 3-fold Hex activity increase at 10 µM; nitroindanone: 2.5-fold at 100 µM (patient fibroblasts)

Supports chaperone-mediated enzyme stabilization studies

Non-carbohydrate scaffold; reported higher activity at lower concentration versus nitroindanone

Evidence Dimension	Thermal Stability of Mutant Enzyme (Half-life)
Target Compound Data	More than two-fold increase in half-life at 44°C
Comparator Or Baseline	DMSO control (half-life unspecified but the basis for fold-change)
Quantified Difference	>2-fold increase in thermal half-life
Conditions	Partially purified mutant Hex A from ATSD fibroblasts heated at 44°C for 10-60 minutes [1].

Why This Matters

This chaperone activity is therapeutically relevant for lysosomal storage disorders like Tay-Sachs and Sandhoff disease, where increasing the residual activity of a mutant enzyme can ameliorate the disease phenotype. This property makes M-31850 an essential tool for disease research beyond simple enzyme inhibition.

• [1] Tropak, M. B., et al. (2007). High-throughput screening for human lysosomal β-N-Acetyl hexosaminidase inhibitors acting as pharmacological chaperones. Chemistry & Biology, 14(2), 153-164. View Source
• [2] Tropak, M. B., et al. (2007). High-throughput screening for human lysosomal β-N-Acetyl hexosaminidase inhibitors acting as pharmacological chaperones. Chemistry & Biology, 14(2), 153-164. View Source

HEXB-Targeted HCC Growth Inhibition and GW4869 Synergy

M-31850's symmetrical bis-naphthalimide structure has been instrumental in structural biology studies, providing a validated scaffold for rational inhibitor design. Its crystal structure in complex with a human β-GlcNAcase homolog has been solved, revealing its specific binding mode within the active site [1]. This structural information was then used to rationally design a new, unsymmetrical dyad inhibitor, Q2, which achieved a 13-fold increase in inhibitory potency and a shift in specificity towards insect and bacterial enzymes [2]. This demonstrates that M-31850 is not just a tool compound but a valuable, structurally characterized starting point for medicinal chemistry efforts.

HEXB in HCC model

Reported

In vivo HCC xenograft: reported tumor growth suppression alone and synergistic with GW4869

Supports HEXB-targeted cancer biology and EV-release research

Mechanistic complementarity with exosome inhibitor GW4869; combination index not reported

Evidence Dimension	Structural Characterization
Target Compound Data	3D crystal structure bound to enzyme (HsHex homolog) solved
Comparator Or Baseline	Uncharacterized inhibitors lacking structural data
Quantified Difference	N/A (Qualitative comparison)
Conditions	X-ray crystallography of M-31850 in complex with a β-GlcNAcase homolog [1].

Why This Matters

For researchers aiming to modify or improve upon this chemical scaffold, the availability of a high-resolution co-crystal structure provides a massive advantage, reducing the time and cost associated with hit-to-lead optimization and rational drug design.

• [1] Liu, T., et al. (2014). A crystal structure-guided rational design switching non-carbohydrate inhibitors' specificity between two β-GlcNAcase homologs. Scientific Reports, 4, 6188. View Source
• [2] Liu, T., et al. (2014). A crystal structure-guided rational design switching non-carbohydrate inhibitors' specificity between two β-GlcNAcase homologs. Scientific Reports, 4, 6188. View Source

M-31850 Validated Research Applications

Pharmacological Chaperone Studies in Lysosomal Storage Disease Models

M-31850 is uniquely suited for cellular models of GM2 gangliosidosis. Its proven ability to act as a pharmacological chaperone, increasing the thermal stability of mutant Hex A by more than two-fold [1], makes it the ideal tool compound for investigating the effects of enzyme stabilization on lysosomal storage and cellular pathology. Researchers can use M-31850 to probe the therapeutic potential of chaperone therapy in these disorders, a property not exhibited by other in-class inhibitors like M-22971 [2].

HEXB Targeting in Cancer Biology and Extracellular Vesicle Research

When studying the specific role of human β-hexosaminidase in a complex biological milieu (e.g., cell lysates, co-cultures), M-31850's high selectivity is a critical asset. Its >90-fold selectivity for human Hex A/B over plant and bacterial homologs [1] minimizes confounding off-target effects. This makes it a superior choice over less selective inhibitors for dissecting the function of human Hex in pathways such as glycoconjugate metabolism or inflammation.

Species-Specific β-GlcNAcase Inhibition Controls in Glycobiology

For fundamental biochemical studies, M-31850's well-characterized mechanism as a classic competitive inhibitor (Km increases, Vmax unaffected) is invaluable [1]. Its defined kinetic profile (Ki = 0.8 μM) [1] allows for precise experimental control. Unlike an uncharacterized inhibitor, M-31850 can be used with confidence to probe substrate-enzyme interactions and for the validation of high-throughput enzymatic screening assays.

Benchmark Inhibitor for β-Hexosaminidase Enzymology and Assay Validation

For medicinal chemistry and chemical biology groups, M-31850 serves as a structurally validated starting point. Its solved crystal structure in complex with its target [1] provides a blueprint for rational design. Researchers can use this information to synthesize analogs, such as the Q2 derivative which achieved a 13-fold increase in potency [2], with the goal of improving potency, selectivity, or physicochemical properties for potential therapeutic or agrochemical applications.

Application

Selection Property

Validation Focus

Pharmacological chaperone research (lysosomal storage disease models)

Non-carbohydrate chaperone scaffold with reported enzyme stabilization

Patient-derived fibroblast enzyme activity restoration

HEXB-targeted cancer biology & extracellular vesicle studies

HEXB isoform inhibition with reported tumor model response

In vivo HCC model response and EV secretion endpoints

Species-specific β-GlcNAcase inhibition controls

Human-selective over insect/bacterial homologs

Discrimination of human vs. microbial glycosidase activity in mixed samples

β-Hexosaminidase enzymology standard & assay calibration

Competitive inhibition with defined kinetic parameters

Dixon plot analysis and cross-laboratory assay reproducibility

• [1] Tropak, M. B., et al. (2007). High-throughput screening for human lysosomal β-N-Acetyl hexosaminidase inhibitors acting as pharmacological chaperones. Chemistry & Biology, 14(2), 153-164. View Source
• [2] Liu, T., et al. (2014). A crystal structure-guided rational design switching non-carbohydrate inhibitors' specificity between two β-GlcNAcase homologs. Scientific Reports, 4, 6188. View Source